5,6-Dihydro-1H-7,4-(azenometheno)indole

• CAS No.: 165101-75-7
• Molecular Formula: C9H8N2
• Molecular Weight: 144.177
• InChI: InChI=1S/C9H8N2/c1-2-8-9-7(3-4-10-9)6(1)5-11-8/h3-5,10H,1-2H2
• InChI Key: KQTFMFWBUXVYOR-UHFFFAOYSA-N
• SMILES: C1CC2=NC=C1C3=C2NC=C3
• Synonyms: 4,7-Ethano-1H-pyrrolo[2,3-c]pyridine(9CI)

Description

5,6-Dihydro-1H-7,4-(azenometheno)indole is a bicyclic indole derivative featuring a fused azenometheno (nitrogen-containing) bridge between positions 7 and 4 of the indole core. This structural motif confers unique electronic and steric properties, making it a candidate for pharmaceutical and materials science applications.

Comparison with Similar Compounds

Structural and Electronic Comparisons

The following table summarizes key structural and physicochemical properties of 5,6-Dihydro-1H-7,4-(azenometheno)indole and related indole derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	XLogP3	H-Bond Donors	H-Bond Acceptors	Topological Polar Surface Area (Ų)
5,6-Dihydro-1H-7,4-(azenometheno)indole	C₁₀H₉N₂	157.20 (estimated)	Azenometheno bridge (7,4-positions)	~1.2	1	2	~40.5
1H-Azepino[5,4,3-cd]indole	C₁₀H₁₀N₂	158.20	Seven-membered azepine ring fused to indole	2.1	0	2	28.9
6,7-Dihydro-1H-indol-4(5H)-one	C₈H₉NO	135.16	Partially saturated indole with ketone	0.8	1	1	32.9
4,5,6,7-Tetrafluoroindole	C₈H₃F₄N	197.11	Fluorinated indole core	2.5	1	1	12.4
3-(Triazolyl)ethyl-indole derivatives	C₁₄H₁₃N₃O	~250-300	Triazole substituents at ethyl linker	1.5–2.0	1–2	3–4	~70–80

Key Observations :

• Hydrogen Bonding: The triazole-substituted indoles (e.g., compounds 7a, 10a ) exhibit higher hydrogen-bond acceptor counts (3–4) due to their triazole moieties, enhancing solubility and target binding compared to the simpler azenomethenoindole.
• Lipophilicity: The fluorinated indole has a higher XLogP3 (2.5), suggesting greater membrane permeability, whereas the azenomethenoindole’s estimated XLogP3 (~1.2) implies moderate hydrophilicity.

Pharmacological and Functional Insights

• Antioxidant Activity: Triazole-indole hybrids (e.g., compound 7a ) demonstrate neuroprotective effects in ischemia models, attributed to radical scavenging via triazole and methoxy groups.
• Alkaloid Mimicry: The azepinoindole framework is structurally similar to natural alkaloids, suggesting possible bioactivity in the azenomethenoindole.